Unii-5ZH5NA7zmf

• Molecular Formula: C30H35N3O4
• Molecular Weight: 501.6 g/mol
• IUPAC Name: 2-[2-[4-[4-(4-tert-butylanilino)phenoxy]-6-methoxyquinolin-7-yl]oxyethylamino]ethanol
• InChI: InChI=1S/C30H35N3O4/c1-30(2,3)21-5-7-22(8-6-21)33-23-9-11-24(12-10-23)37-27-13-14-32-26-20-29(28(35-4)19-25(26)27)36-18-16-31-15-17-34/h5-14,19-20,31,33-34H,15-18H2,1-4H3
• InChI Key: VQCDZFWRGXFUMS-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)NC2=CC=C(C=C2)OC3=C4C=C(C(=CC4=NC=C3)OCCNCCO)OC
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: Ki23057; Ki-23057; Ki 23057.
• CAS No.: 516523-31-2

Description

Ki23057 is a novel molecular targeting compound known for its role as a tyrosine kinase inhibitor. It specifically inhibits the phosphorylation of fibroblast growth factor receptor type 2 (FGF-R2) and vascular endothelial growth factor receptor type 2 (VEGFR-2). This compound has shown promising therapeutic potential, particularly in the treatment of scirrhous gastric cancer and other types of cancers .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ki23057 is synthesized through a key one-pot method. The synthetic route involves the formation of a quinoline moiety skeleton, which is a crucial structural component of the compound. The reaction conditions typically include the use of specific reagents and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

The industrial production of Ki23057 involves scaling up the synthetic route to produce the compound in larger quantities. This process requires optimization of reaction conditions to ensure high yield and purity of the final product. The production methods also involve stringent quality control measures to maintain consistency and efficacy of the compound .

Chemical Reactions Analysis

Types of Reactions

Ki23057 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: Substitution reactions involve the replacement of specific atoms or groups within the compound with other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions include modified derivatives of Ki23057, which may exhibit different biological activities and properties .

Scientific Research Applications

Ki23057 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound to study the inhibition of tyrosine kinases and related signaling pathways.

Biology: Investigated for its effects on cell proliferation, apoptosis, and signal transduction in various cell lines.

Medicine: Explored as a potential therapeutic agent for the treatment of cancers, particularly scirrhous gastric cancer and biliary tract cancer.

Industry: Utilized in the development of targeted cancer therapies and as a reference compound in pharmaceutical research

Comparison with Similar Compounds

Ki23057 is compared with other tyrosine kinase inhibitors such as:

Tivozanib: Similar in its inhibition of vascular endothelial growth factor receptor type 2 but differs in its chemical structure.

Vandetanib: Shares inhibitory activity against vascular endothelial growth factor receptor type 2 but has different functional groups.

Cabozantinib: Contains a quinoline moiety similar to Ki23057 but targets additional kinases.

These comparisons highlight the uniqueness of Ki23057 in terms of its specific inhibitory activity and structural components.